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Compound of Interest

Compound Name: M-5011

Cat. No.: B1675852

For immediate release: This document provides essential safety and logistical information for
the proper disposal of M-5011, a non-steroidal anti-inflammatory drug (NSAID) used in
research and development. Adherence to these procedures is critical to ensure personnel
safety and environmental protection.

M-5011, identified by CAS number 76604-64-3 with the chemical formula C14H1402S,
requires handling as a hazardous chemical waste.[1] Improper disposal can pose risks of
environmental contamination and accidental exposure. This guide outlines the necessary steps
for the safe handling and disposal of M-5011 in a laboratory setting.

Step-by-Step Disposal Protocol

Researchers, scientists, and drug development professionals must follow these steps to ensure
the safe disposal of M-5011.:

» Waste Identification and Segregation:

o Clearly label all containers holding M-5011 waste with "Hazardous Waste" and the full
chemical name.

o Segregate M-5011 waste from other laboratory waste streams to prevent unintended
chemical reactions.

e Containerization:
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o Use only compatible, leak-proof containers for storing M-5011 waste. The original
container is often a suitable option.

o Ensure containers are securely sealed at all times, except when adding waste.

e Waste Accumulation and Storage:

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

o Secondary containment is recommended to mitigate spills or leaks.
e Arranging for Disposal:
o Do not dispose of M-5011 down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.

o Provide the EHS or contractor with accurate information about the waste, including its
chemical name and quantity.

For unused or expired medicines in a non-laboratory setting, the best method of disposal is
through a drug take-back program.[2][3] If such a program is unavailable, the U.S. Food and
Drug Administration (FDA) recommends mixing the medication with an unappealing substance
like dirt or used coffee grounds, placing it in a sealed container, and then disposing of it in the
household trash.[2][3][4][5]

Key Data for M-5011 Disposal
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Property Value Source

Chemical Name M-5011 TargetMol

CAS Number 76604-64-3 TargetMol

Molecular Formula C14H1402S [1]

Physical Form Solid [1]

Disposal Method Hazardous Chemical Waste General Chemical Waste

Guidelines

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of M-

5011.
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M-5011 Waste Generated

Is this in a
laboratory setting?

Is a Drug Take-Back
Program Available?

Follow Institutional EHS Procedures for
Hazardous Chemical Waste Disposal:

1. Segregate and Label Waste
2. Use Compatible, Sealed Containers
3. Store in a Designated Secure Area
4. Arrange for EHS/Contractor Pickup

Dispose in Household Trash:

1. Mix with unappealing substance
(e.g., dirt, coffee grounds)
2. Place in a sealed container
3. Discard in trash

Utilize Drug Take-Back Program

Safe Disposal Complete

Click to download full resolution via product page

Caption: M-5011 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675852#m-5011-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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